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Introduction
Cobalt-57 (Co-57) flood sources are essential tools for ensuring the accuracy and reliability of

gamma cameras, which are critical imaging instruments in nuclear medicine, preclinical

research, and drug development.[1][2] These sources provide a uniform field of gamma

radiation, allowing for the assessment of the gamma camera's detector response uniformity.

This document provides a detailed protocol for the preparation, handling, and use of Co-57

flood sources for routine quality control (QC) procedures. Adherence to these protocols is

crucial for maintaining data integrity and ensuring radiation safety.

Key Applications:

Daily Quality Control (QC): Co-57 flood sources are used for the daily evaluation of extrinsic

uniformity of gamma cameras, which detects changes in performance that could impact

study interpretations.[1][3]

System Performance Evaluation: Regular use helps in identifying and correcting camera

malfunctions before they affect diagnostic or research imaging.

Calibration: These sources are recommended for the accurate calibration of gamma

cameras.[4]
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Co-57 is an ideal radionuclide for this purpose due to its photon energies being similar to those

of Technetium-99m (Tc-99m), a commonly used isotope in nuclear medicine. It has a

sufficiently long half-life to be practical for daily QC, with a recommended working life of

approximately two years.[5][6]

Quantitative Data Summary
The following tables summarize key quantitative data for typical Co-57 flood sources and their

application in gamma camera quality control.

Table 1: Cobalt-57 Flood Source Specifications

Parameter Specification

Typical Activities 5, 10, 15, 20 mCi (185, 370, 555, 740 MBq)

Radionuclide Purity > 99.9% (exclusive of Co-56 and Co-58)

Impurities (Co-56/Co-58)
< 0.08% - 0.15% combined at the source

reference date

Coefficient of Variation (CV) ≤ ±1.0% (SPECT imaging requires < ±1%)

Integral Non-Uniformity ≤ ±2.5%

Physical Construction

Co-57 uniformly dispersed in an epoxy matrix,

sealed in a high-integrity ABS (Acrylonitrile

Butadiene Styrene) plastic encapsulation.

Recommended Working Life 18-24 months

Table 2: Radionuclide Data

Isotope Half-Life Principal Gamma Energy

Co-57 ~271.74 days 122 keV

Co-56 ~77.24 days High-energy photons

Co-58 ~70.86 days High-energy photons
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Table 3: Recommended Daily Quality Control Parameters

Parameter Recommendation

Procedure Extrinsic Uniformity

Collimator Low-energy, parallel-hole

Image Matrix 128 x 128

Acquired Counts 5 million counts

Acceptance Criteria

No extreme changes in uniformity; sensitivity

change not more than ±10% from the previous

value.

Experimental Protocols
Receipt and Acceptance of a New Co-57 Flood Source
Objective: To ensure a new Co-57 flood source meets manufacturer specifications and is safe

for use.

Materials:

New Co-57 flood source in its shielded case

Survey meter

Wipe test kit

Gamma camera system

Protocol:

Visual Inspection: Upon receipt, visually inspect the shipping container for any signs of

damage.

Radiation Survey: Perform a radiation survey of the exterior of the shipping container. The

reading should not exceed regulatory limits.
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Unpacking: Following proper radiation safety procedures, unpack the flood source and its

shielded case.

Source Inspection: Visually inspect the flood source for any physical damage, such as cracks

or breaches in the encapsulation.

Wipe Test: Perform a wipe test on the surface of the flood source to check for any removable

contamination. The results should be within acceptable limits as defined by local regulations.

Documentation Review: Verify that the received source matches the purchase order and that

it is accompanied by a uniformity test statement, wipe test certificate, and a decay calendar.

[2][7]

Uniformity Verification:

Acquire four separate 2.5 million count images with the source positioned in four different

orientations (0°, 90°, 180°, 270°).[8]

Sum these four images.

Acquire a single 10 million count image with the source in one position.[8]

Compare the integral uniformity of the summed image with the 10 million count image.

Discrepancies may indicate a non-uniform source.[8]

Impurity Check:

New Co-57 sources may contain Co-56 and Co-58 impurities which emit high-energy

photons that can cause image artifacts.[8][9]

It is advisable to "age" a new source for approximately six weeks after its assay date

before using it for daily QC to allow these shorter-lived impurities to decay.[9] A longer

waiting period of about ten weeks may be necessary for high-count applications like

detector calibration.[9]

Daily Extrinsic Uniformity Quality Control
Objective: To assess the daily performance of the gamma camera system.
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Materials:

Co-57 flood source

Gamma camera with a low-energy parallel-hole collimator

Source positioning aids (e.g., Styrofoam cups) if necessary[10]

Protocol:

Preparation:

Ensure the low-energy parallel-hole collimator is mounted on the detector head(s).[10]

Peak the gamma camera for Co-57 (122 keV).[10]

Source Placement:

To minimize radiation exposure, the preferred method is to place the flood source directly

on the face of an inverted gamma camera head.[11]

If placing the source on an imaging table below the camera, ensure it is positioned to

irradiate the entire useful field of view.

For dual-head cameras, the source can be placed between the two detectors to acquire

images simultaneously.[10]

Image Acquisition:

Acquire an image for a preset number of counts, typically 5 million, using a 128x128

matrix.[10]

Record all imaging parameters, including the date, actual counts acquired, and the

acquisition time.[10]

Image Analysis:
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Visually inspect the uniformity image for any artifacts or significant changes from the

previous day's image.

Quantitatively assess the uniformity using the camera manufacturer's software.

Actionable Limits:

If there are extreme changes in uniformity or if the sensitivity varies by more than ±10%

from the previous measurement, report the issue to the appropriate personnel for

corrective action.[10]

Handling and Storage
Objective: To ensure the safe handling and storage of the Co-57 flood source to minimize

radiation exposure and prevent damage.

Protocol:

Handling:

Always handle the flood source with care to avoid dropping or damaging it.

Minimize handling time to reduce radiation dose.

While remote handling tools are generally not required, maintain a safe distance when not

actively positioning the source.[12]

Storage:

When not in use, the flood source must be stored in its shielded carrying case.[12]

The storage area should be secure and properly labeled in accordance with radiation

safety regulations.

Cleaning: The source can be cleaned with alcohol or water with a mild detergent.[12]

Disposal
Objective: To ensure the proper disposal of a decayed or unusable Co-57 flood source.
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Protocol:

End of Life: A Co-57 flood source should be replaced when the time to acquire the required

counts for daily QC becomes excessively long, or after its recommended working life

(typically 18-24 months).[13]

Return to Manufacturer: Many manufacturers will accept the return of a depleted source on a

one-for-one basis with the purchase of a new source.[6]

Disposal Procedures: If returning to the manufacturer is not an option, the source must be

disposed of in accordance with local and national radiation control agency regulations.[12]

Visualizations
The following diagrams illustrate the key workflows for Co-57 flood source preparation and use.
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Workflow for New Co-57 Flood Source Acceptance

Receipt & Initial Checks

Source Verification & Testing
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Outcome
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Visually Inspect Container

Survey Container Exterior

Unpack Source

Inspect Source for Damage

Perform Wipe Test

Review Documentation
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Contact Manufacturer

Fail
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Caption: Workflow for New Co-57 Flood Source Acceptance.
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Daily Extrinsic Uniformity QC Protocol

Preparation

Data Acquisition

Analysis & Action

Start Daily QC

Mount Low-Energy Collimator
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Position Flood Source

Acquire 5M Count Image

Record Parameters
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Caption: Daily Extrinsic Uniformity QC Protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b224739?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Co-57 Flood Source Safety & Handling Logic

Handling Protocol

Storage Protocol

Need to Handle Source?

In Use

Yes

In Storage

No

Handle with Care

Store in Shielded Case

Minimize Handling Time

Position Source on Camera

Finished with Use
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Click to download full resolution via product page

Caption: Co-57 Flood Source Safety & Handling Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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